![molecular formula C27H21FN2O3S B2649939 3-{1-[(2-fluoro[1,1'-biphenyl]-4-yl)oxy]ethyl}-1-(1-naphthylsulfonyl)-1H-pyrazole CAS No. 477709-68-5](/img/structure/B2649939.png)
3-{1-[(2-fluoro[1,1'-biphenyl]-4-yl)oxy]ethyl}-1-(1-naphthylsulfonyl)-1H-pyrazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of this compound can be determined using various techniques such as X-ray powder diffraction . The structure solutions are usually obtained by simulated annealing, and the final structures are achieved by Rietveld refinement .Chemical Reactions Analysis
The compound may undergo various chemical reactions. For instance, organoboron compounds, which might be involved in the synthesis of this compound, can be converted into a broad range of functional groups . These transformations include oxidations, aminations, halogenations, and C–C-bond-formations such as alkenylations, alkynylations, and arylations .Scientific Research Applications
Green Synthesis Methods
Researchers have developed efficient and environmentally friendly methods to synthesize pyrazole-fused quinones through light-induced tetrazole-quinone 1,3-dipole cycloadditions. These methods rely on the ultraviolet light excitation of specific reactants, leading to active intermediates that react with naphthoquinone to form complex compounds. This process highlights a significant advancement in green chemistry by facilitating reactions with high energy and low barriers, ultimately leading to efficient reaction outcomes. The study not only elucidates the experimental mechanism in detail but also aids in the future design of related photoinduced reactions with the help of theoretical calculations (He et al., 2021).
Chemical Synthesis and Transformation
Alkaline cleavage of some (1-phenylsulfonyl-2-pyrazolin-5-yl)-methyl ketones and related compounds has been studied, revealing a pathway to various heterocyclic products such as pyridines and pyrazoles. The formation of these products involves novel chemical rearrangements, showcasing the versatility of these compounds in synthesizing diverse chemical structures. This research provides insight into the chemical behavior and potential applications of these compounds in synthetic organic chemistry (Lempert-Sre´ter & Lempert, 1975).
Anticancer Activity
A study on the design, synthesis, and discovery of 1-(2-(6-Chloro-3-methylsulfonyl)-naphthyl)-1H-pyrazole-5-carboxylamides showcased their potential as highly potent factor Xa inhibitors. These compounds, derived from modifications to the biphenyl 1-(2-naphthyl)-1H-pyrazole-5-carboxylamides, demonstrated synergistically enhanced binding interactions in the factor Xa S1 site. This research contributes to the development of novel therapeutic agents targeting blood coagulation processes, with implications for treating diseases related to coagulation disorders (Jia et al., 2009).
Antibacterial Agents
The synthesis and antibacterial activity of pyridonecarboxylic acids, specifically targeting a variety of bacteria through structural modifications of the compounds, have been explored. This study indicates the potential of these compounds to serve as bases for developing new antibacterial agents, addressing the increasing need for effective treatments against resistant bacterial strains (Egawa et al., 1984).
properties
IUPAC Name |
3-[1-(3-fluoro-4-phenylphenoxy)ethyl]-1-naphthalen-1-ylsulfonylpyrazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H21FN2O3S/c1-19(33-22-14-15-23(25(28)18-22)20-8-3-2-4-9-20)26-16-17-30(29-26)34(31,32)27-13-7-11-21-10-5-6-12-24(21)27/h2-19H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUEXHLXKGMPFDW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NN(C=C1)S(=O)(=O)C2=CC=CC3=CC=CC=C32)OC4=CC(=C(C=C4)C5=CC=CC=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H21FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.